Cas no 59725-59-6 (3-2-(Benzoyloxy)phenylpropanoic Acid)

• Product Name: 3-2-(Benzoyloxy)phenylpropanoic Acid
• CAS No: 59725-59-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00052018
• CID: 90039
• PubChem ID: 2732579
• Update Time: 2025-05-20

3-2-(Benzoyloxy)phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(Benzoyloxy)phenyl]propionic acid
• 3-(2-benzoyloxyphenyl)propanoic acid
• 3-[2-(Benzoyloxy)phenyl]propanoic acid
• 3-(2-benzoyloxy-phenyl)-propionic acid
• 3-(2-Benzoyloxyphenyl)-propionsaeure
• 3-<2-(benzyloxy)phenyl>propionic acid
• CS-0322833
• F97847
• WZLUNIRPOQOEJR-UHFFFAOYSA-N
• CHEMBL1727141
• SCHEMBL3505032
• CCG-54354
• DTXSID50369730
• SMR000456837
• 3-(2-(Benzoyloxy)phenyl)propanoic acid
• AKOS024348886
• HMS2784P12
• TS-00899
• 3-(2-(Benzoyloxy)phenyl)propanoicacid
• SR-01000643457-1
• 3-(2-(Benzoyloxy)phenyl)propionic acid
• Oprea1_258973
• Maybridge1_007224
• 59725-59-6
• HMS562A08
• MLS000850820
• 3-[2-(BENZOYLOXY)PHENYL]PROPIONICACID
• DB-087524
• 3-[2-(Benzoyloxy)phenyl)propionic acid
• 3-2-(Benzoyloxy)phenylpropanoic Acid

• MDL： MFCD00052018
• Inchi： 1S/C16H14O4/c17-15(18)11-10-12-6-4-5-9-14(12)20-16(19)13-7-2-1-3-8-13/h1-9H,10-11H2,(H,17,18)
• InChI Key： WZLUNIRPOQOEJR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC=CC=1CCC(=O)O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Color/Form: powder
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 489.2±28.0 °C at 760 mmHg
• Flash Point: 184.7±17.5 °C
• PSA: 63.60000
• LogP: 2.92300
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-2-(Benzoyloxy)phenylpropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 3-2-(Benzoyloxy)phenylpropanoic Acid

3-(2-Benzoyloxy)phenylpropanoic Acid: A Comprehensive Overview

3-(2-Benzoyloxy)phenylpropanoic Acid, also known by its CAS Registry Number 59725-59-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. Recent studies have shed light on its synthesis, characterization, and functional properties, making it a subject of extensive research.

The molecular structure of 3-(2-Benzoyloxy)phenylpropanoic Acid comprises a phenyl ring substituted with a benzoyloxy group at the 2-position and a propanoic acid moiety at the 3-position. This arrangement imparts the compound with both aromatic and carboxylic acid functionalities, which are key to its reactivity and potential applications. The benzoyloxy group introduces electron-withdrawing effects, while the propanoic acid group contributes to hydrogen bonding capabilities, making the molecule versatile in various chemical environments.

Recent research has focused on the synthesis of 3-(2-Benzoyloxy)phenylpropanoic Acid, with studies exploring efficient synthetic routes that minimize environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry highlighted a green chemistry approach utilizing microwave-assisted synthesis to achieve high yields and reduced reaction times. This method not only enhances the scalability of production but also aligns with current trends toward sustainable chemical processes.

The physical and chemical properties of 3-(2-Benzoyloxy)phenylpropanoic Acid have been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy. These studies reveal that the compound exhibits strong absorption bands in the UV region, indicative of its aromatic conjugation system. Additionally, its solubility properties make it suitable for use in both organic and aqueous environments, further expanding its potential applications.

In terms of applications, 3-(2-Benzoyloxy)phenylpropanoic Acid has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. A 2023 study in Medicinal Chemistry demonstrated its ability to act as a scaffold for developing anti-inflammatory agents due to its unique combination of electron-withdrawing and hydrogen-bonding groups. Furthermore, its role as a building block in supramolecular chemistry has been explored, with researchers utilizing its functional groups to construct self-assembled nanostructures for drug delivery systems.

The material science community has also taken interest in 3-(2-Benzoyloxy)phenylpropanoic Acid, particularly in the development of stimuli-responsive materials. Recent research indicates that the compound can be incorporated into polymer networks to create materials that respond to external stimuli such as light or pH changes. These findings open avenues for applications in sensors, actuators, and smart textiles.

In conclusion, 3-(2-Benzoyloxy)phenylpropanoic Acid, CAS No 59725-59-6, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique molecular structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in both academic and industrial settings.